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An in-depth guide for researchers and mineral processing professionals on the differential
flotation characteristics of fluorite and scheelite, supported by experimental data and detailed
protocols.

The separation of scheelite (CaWOa4) from fluorite (CaF2) via froth flotation presents a
significant challenge in the field of mineral processing. This difficulty arises from their similar
surface properties, both being calcium-bearing minerals that respond similarly to common
flotation reagents.[1][2][3] This guide provides a comprehensive comparison of their flotation
behaviors, detailing the effects of various reagents and process parameters, and offering
insights into the underlying chemical interactions.

Key Differences in Flotation Response

While both minerals are amenable to flotation using fatty acid collectors, their separation relies
on exploiting subtle differences in their surface chemistry and response to specific chemical
modifiers.[1] The primary strategy involves the selective depression of one mineral while
floating the other.

Effect of pH: The pH of the mineral slurry is a critical factor influencing the surface charge of
both minerals and the effectiveness of reagents. Scheelite flotation is generally favored under
alkaline conditions, typically in a pH range of 8 to 10.[2] In contrast, fluorite flotation can be
effective in a slightly acidic to neutral pH range of 6-8, particularly when using fatty acid
collectors.[4] The separation of scheelite from fluorite is often optimized at a pH between 10
and 11, where fluorite floatability is significantly reduced.[5]
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Collectors: Fatty acids, such as sodium oleate and oxidized paraffin soap, are common
collectors for both scheelite and fluorite due to their strong affinity for the calcium ions on the
mineral surfaces.[1][4] However, the selectivity of these collectors is often low.[6] Research has
shown that certain modified fatty acid collectors or mixtures can enhance selectivity. For
instance, a mixture of the collector 733 (a sodium soap) and sodium fatty acid methyl ester
sulfonate (MES) has demonstrated high selectivity for scheelite flotation over fluorite.[6]
Cationic collectors, like dodecylamine (DDA), can also be used, as scheelite exhibits a more
negative surface charge over a wider pH range compared to fluorite, facilitating electrostatic
attraction.[1]

Depressants: The successful separation of scheelite and fluorite heavily relies on the use of
selective depressants. Sodium silicate (water glass) is a widely used depressant for fluorite in
scheelite flotation.[7][8][9] Its depressing effect on fluorite is more pronounced in alkaline
conditions (pH > 11).[5] The effectiveness of sodium silicate can be enhanced by modification
with metal ions like Fe2*.[7][10] Other depressants for fluorite and calcite (a common gangue
mineral) include organic polymers like starch, tannin, and citric acid.[7][8][11]

Quantitative Data Summary

The following tables summarize key quantitative data from various flotation experiments,
highlighting the differential behavior of fluorite and scheelite under different conditions.

Table 1: Flotation Recovery of Scheelite and Fluorite with Fatty Acid Collector (TAB-3) at
Varying pH
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pH Scheelite Recovery (%) Fluorite Recovery (%)
6 >90 High

8.5 Peak Recovery High

>10 Weakened Decreasing

>11 Significantly Weakened Sharply Reduced

Data sourced from micro-
flotation tests using 50 mg/L of
TAB-3 collector and NaOH as
a pH regulator.[5]

Table 2: Effect of Sodium Silicate (Na2SiOs) Depressant on Flotation Recovery at Varying pH

pH Scheelite Recovery (%) Fluorite Recovery (%)
8.0-11.0 High Obvious Reduction
=>11.0 High Sharp Reduction

Data sourced from micro-
flotation tests with 400 mg/L
Naz2SiOs and TAB-3 collector.

[5]

Table 3: Zeta Potential of Scheelite and Fluorite at Varying pH
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Zeta Potential

Mineral pH Range o
Characteristics
) Consistently negative surface
Scheelite 6-12
charge.[1][12]
) Isoelectric point (point of zero
Fluorite ~7.8

charge).[12]

The more negative surface
charge of scheelite across a
broad pH range is a key factor

in selective flotation.

Experimental Protocols

The following provides a generalized methodology for conducting a comparative laboratory
flotation study of fluorite and scheelite.

1. Sample Preparation:
e Obtain high-purity single mineral samples of scheelite and fluorite.

e Crush, grind, and screen the minerals to a desired particle size, typically -0.074 mm for
flotation tests and -0.002 mm for analytical measurements like zeta potential.[5]

« Verify the purity of the samples using techniques such as X-ray diffraction (XRD).[13]
2. Reagent Preparation:

o Prepare stock solutions of collectors (e.g., sodium oleate, TAB-3), depressants (e.g., sodium
silicate), and pH regulators (e.g., NaOH, HCI) at specified concentrations.[5]

3. Flotation Procedure (Micro-flotation):
e Use a laboratory flotation machine with a cell of appropriate volume (e.g., 35 ml).[5]

e Add a specific mass of the mineral sample (e.g., 3.0 g) to the flotation cell with deionized
water.[5]
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o Adjust the pulp to the desired pH using the prepared regulators and allow it to condition for a
set time (e.g., 2 minutes).[5]

o Add the depressant (if any) and condition the pulp for a specific duration (e.g., 3 minutes).[5]
« Introduce the collector and condition for another period (e.g., 4 minutes).[5]

« Initiate flotation by introducing air at a controlled flow rate and collect the froth for a
predetermined time (e.g., 4 minutes).[5]

e Dry and weigh the collected concentrate and tailings to calculate the recovery rate.
4. Analytical Measurements:

o Zeta Potential: Measure the zeta potential of the mineral particles in the presence and
absence of reagents at different pH values using a zeta potential analyzer. This helps to
understand the surface charge characteristics.[5]

e FTIR Spectroscopy: Conduct Fourier Transform Infrared (FTIR) spectroscopy on the mineral
samples before and after reagent adsorption to identify the chemical bonds formed between
the reagents and the mineral surfaces.[5]

Visualizing the Process and Interactions

The following diagrams illustrate the experimental workflow and the chemical interactions at
play during the flotation process.
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Caption: Experimental workflow for comparative mineral flotation.
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Caption: Reagent interactions on mineral surfaces.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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